Glycerolipids
Glycerolipids are a class of lipids that form the structural basis of biological membranes and play crucial roles in energy storage and signaling pathways within living organisms. These molecules consist of glycerol, which is esterified with fatty acids at three positions (1, 2, and 3) to form triacylglycerols, also known as triglycerides. Triglycerides are the predominant form in which lipids are stored in adipose tissue.
In addition to triglycerides, glycerolipids include diacylglycerols (DAG), monoglycerides, and phosphatidylglycerols. DAG is a precursor for second messengers involved in intracellular signaling, while phosphatidylglycerol contributes to the composition of bacterial cell membranes.
Glycerolipids are essential components in various chemical products such as cosmetics, pharmaceuticals, and food additives. In cosmetics, they enhance moisturizing properties and provide skin hydration. In pharmaceutical applications, certain glycerolipids can serve as carriers for drug delivery systems, improving bioavailability. Food-grade glycerolipids are used to improve the texture and stability of emulsions in various processed foods.
These versatile molecules underscore their importance across multiple industries due to their structural diversity and functional roles in biological processes.

- Triradylcglycerols
- Other glycerolipids
- Diradylglycerols
- Glycerol ethers
- Monoradylglycerols
- Triacylglycerols
- 1,2-diacylglycerols
- Alkyldiacylglycerols
- 1-monoacylglycerols
- Monoalkylglycerols
- Glycosylmonoacylglycerols
- Glycosylglycerols
- 2-monoacylglycerols
- 3-O-beta-D-digalactosyl-sn-glycerols
- Glycerol vinyl ethers
- 1,3-diacylglycerols
- 1,2-diacyl-3-O-beta-D-galactosyl-sn-glycerols
Structure | Chemical Name | CAS | MF |
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2-(oxan-2-yloxy)propane-1,3-diol | 150196-31-9 | C8H16O4 |
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